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Compound of Interest

Compound Name: 1-Bromo-2-methylcyclohexane

Cat. No.: B1615079 Get Quote

This guide provides critical safety and logistical information for the proper handling and

disposal of 1-Bromo-2-methylcyclohexane in a laboratory setting. Adherence to these

procedures is essential for ensuring the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Personal Protective Equipment
1-Bromo-2-methylcyclohexane is classified as an irritant, causing skin and serious eye

irritation.[1][2] It may also cause respiratory irritation.[1][2] Therefore, the use of appropriate

Personal Protective Equipment (PPE) is mandatory to minimize exposure and ensure personal

safety.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Equipment Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[3]

To protect against splashes

and vapors that can cause

serious eye irritation.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[1][3]

[4]

To prevent skin contact, which

can cause irritation.[1][2]

Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat or coveralls.[3][4]

To protect against accidental

spills and skin exposure.

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[1][3]

To prevent inhalation of vapors

that may cause respiratory

irritation.[1][2]

Experimental Protocols and Handling Procedures
Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of

vapors.[1]

Ensure an eyewash station and safety shower are readily accessible.[1]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mist.[1][3]

Wash hands thoroughly after handling the chemical.[1]

Keep the container tightly closed when not in use.[1]

Remove all sources of ignition as the compound may be flammable.[3][5]
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Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances.[1]

Keep containers tightly closed to prevent leakage.[1]

Emergency and Disposal Plans
First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[1][3]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[1] Remove contaminated clothing and wash it before reuse.[1] If skin irritation occurs, get

medical advice.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do. Continue rinsing.[1] If eye irritation persists, seek medical

attention.[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison center or doctor

immediately.[3][6]

Spill and Leak Procedures:

Ensure adequate ventilation and remove all sources of ignition.[1][3]

Wear appropriate PPE as outlined in Table 1.

Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.[6][7]

Do not let the product enter drains or waterways.[1][3]

Disposal Plan:
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Dispose of 1-Bromo-2-methylcyclohexane and any contaminated materials in accordance

with local, state, and federal regulations.

The material may be sent to a licensed chemical destruction plant or disposed of via

controlled incineration with flue gas scrubbing.[6][7]

Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning,

or punctured to be made unusable before disposal in a sanitary landfill.[6]

Workflow for Safe Handling of 1-Bromo-2-
methylcyclohexane
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Caption: Workflow for the safe handling of 1-Bromo-2-methylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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